Cas no 86031-43-8 (2,3-Dihydro-1H-indene-5-carboxylic Acid Methyl Ester)

• Product Name: 2,3-Dihydro-1H-indene-5-carboxylic Acid Methyl Ester
• CAS No: 86031-43-8
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• MDL: MFCD12178047
• CID: 2855780
• PubChem ID: 10464836
• Update Time: 2025-05-23

2,3-Dihydro-1H-indene-5-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• methyl 5-indanecarboxylate
• 1H-INDENE-5-CARBOXYLIC ACID, 2,3-DIHYDRO-, METHYL ESTER
• 2,3-Dihydro-1H-indene-5-carboxylic Acid Methyl Ester
• 86031-43-8
• Methyl 2,3-dihydro-1H-indene-5-carboxylate
• AKOS000348971
• AS-69964
• WLZ3293
• QMBOGHRCVUZBIR-UHFFFAOYSA-N
• CS-0315533
• 5-methoxycarbonyl indane
• methyl 5-indancarboxylate
• SCHEMBL883530
• Methyl2,3-dihydro-1H-indene-5-carboxylate

• MDL： MFCD12178047
• Inchi： 1S/C11H12O2/c1-13-11(12)10-6-5-8-3-2-4-9(8)7-10/h5-7H,2-4H2,1H3
• InChI Key： QMBOGHRCVUZBIR-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=C(C=1)CCC2)=O

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2,3-Dihydro-1H-indene-5-carboxylic Acid Methyl Ester

2,3-Dihydro-1H-indene-5-carboxylic Acid Methyl Ester: A Comprehensive Overview

2,3-Dihydro-1H-indene-5-carboxylic Acid Methyl Ester (CAS No: 86031-43-8) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, often referred to as DIHINDENECARBOXYLIC ACID METHYL ESTER, is characterized by its unique structure and functional groups, making it a valuable building block in organic synthesis. The compound's structure consists of a methyl ester group attached to a dihydroindene ring system, which provides it with both aromatic and aliphatic properties. This combination of properties makes it an ideal candidate for use in the development of advanced materials, pharmaceuticals, and agrochemicals.

Recent studies have highlighted the potential of 2,3-Dihydro-1H-indene-5-carboxylic Acid Methyl Ester in the field of polymer chemistry. Researchers have explored its ability to act as a monomer in the synthesis of novel polyesters and polyamides. These polymers exhibit improved mechanical properties, thermal stability, and resistance to environmental factors, making them suitable for applications in aerospace, automotive industries, and advanced electronics. The compound's role as a precursor in polymer synthesis has been extensively documented in peer-reviewed journals, underscoring its importance in modern materials science.

In the pharmaceutical industry, DIHINDENECARBOXYLIC ACID METHYL ESTER has shown promise as an intermediate in the synthesis of bioactive compounds. Its ability to undergo various functional group transformations makes it a valuable starting material for drug discovery programs. For instance, recent research has demonstrated its use in the development of anti-inflammatory agents and antioxidants. These findings suggest that the compound could play a pivotal role in addressing unmet medical needs and advancing therapeutic interventions.

The synthesis of 2,3-Dihydro-1H-indene-5-carboxylic Acid Methyl Ester involves a multi-step process that typically begins with the preparation of the indene derivative. The esterification step is critical in determining the compound's final properties and functionality. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of enzymatic catalysts has been reported to significantly improve yields while reducing reaction times and energy consumption.

From an environmental standpoint, DIHINDENECARBOXYLIC ACID METHYL ESTER has been studied for its biodegradability and eco-friendly properties. Research indicates that under specific conditions, the compound can undergo microbial degradation without releasing harmful byproducts. This characteristic makes it an attractive option for green chemistry initiatives aimed at reducing environmental impact while maintaining high performance standards.

In conclusion, 2,3-Dihydro-1H-indene-5-carboxylic Acid Methyl Ester (CAS No: 86031-43-8) is a multifaceted compound with vast potential across diverse industries. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in the development of next-generation materials and pharmaceuticals. As research continues to uncover new possibilities for this compound, its role in shaping future technologies is expected to grow significantly.